Cas no 51700-68-6 ( )

• Product Name: &nbsp
• CAS No: 51700-68-6
• MF: C₁₅H₁₃N₅
• MW: 263.297221899033
• CID: 935713
• PubChem ID: 314896
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID30311010
• NSC235198
• NSC-235198
• 51700-68-6
•  

• Inchi： 1S/C15H13N5/c1-2-20-15-12(9-17-20)14-11(8-16-15)13(18-19-14)10-6-4-3-5-7-10/h3-9,17H,2H2,1H3
• InChI Key： ABFSJRKIHNTMNN-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=CN1)C1C(=CN=2)C(C2C=CC=CC=2)=NN=1

Computed Properties

• Exact Mass: 263.11729
• Monoisotopic Mass: 263.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 382.5°C at 760 mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.757
• PSA: 52.35